Cas no 1565560-13-5 (2-(6-Methoxypyridin-2-yl)propanoic acid)

• Product Name: 2-(6-Methoxypyridin-2-yl)propanoic acid
• CAS No: 1565560-13-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5520644
• PubChem ID: 82654413
• Update Time: 2025-05-23

2-(6-Methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, 6-methoxy-α-methyl-
• 2-(6-Methoxypyridin-2-yl)propanoic acid
• G14875
• 1565560-13-5
• EN300-1617491
• 2-(6-methoxypyridin-2-yl)propanoicacid

• Inchi： 1S/C9H11NO3/c1-6(9(11)12)7-4-3-5-8(10-7)13-2/h3-6H,1-2H3,(H,11,12)
• InChI Key： VEEVYBJPKBWVMI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=N1)(C)C(=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 293.6±30.0 °C(Predicted)
• pka: 4.53±0.19(Predicted)

Additional information on 2-(6-Methoxypyridin-2-yl)propanoic acid

Recent Advances in the Study of 2-(6-Methoxypyridin-2-yl)propanoic acid (CAS: 1565560-13-5)

2-(6-Methoxypyridin-2-yl)propanoic acid (CAS: 1565560-13-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2-(6-Methoxypyridin-2-yl)propanoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the methoxypyridine moiety and propanoic acid group, make it a versatile building block for the development of small-molecule inhibitors and modulators of biological pathways. Researchers have successfully utilized this compound in the design of molecules targeting inflammation, metabolic disorders, and neurodegenerative diseases.

One of the most promising applications of 2-(6-Methoxypyridin-2-yl)propanoic acid is in the field of anti-inflammatory drug development. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported a significant reduction in pro-inflammatory cytokines in animal models, suggesting potential therapeutic benefits for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(6-Methoxypyridin-2-yl)propanoic acid has shown promise in metabolic disorder research. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound acts as a modulator of peroxisome proliferator-activated receptors (PPARs), which play a critical role in glucose and lipid metabolism. The findings suggest potential applications in the treatment of type 2 diabetes and obesity-related metabolic syndromes.

The synthesis and optimization of 2-(6-Methoxypyridin-2-yl)propanoic acid have also been areas of active research. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for pharmaceutical applications. Notably, a green chemistry approach using biocatalysts has been developed, reducing the environmental impact of its production while maintaining high efficiency.

Looking forward, the potential of 2-(6-Methoxypyridin-2-yl)propanoic acid in drug discovery appears substantial. Current research is exploring its use as a scaffold for developing targeted therapies for various diseases, with particular interest in its application in central nervous system disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for neurodegenerative disease research, including Alzheimer's and Parkinson's diseases.

In conclusion, 2-(6-Methoxypyridin-2-yl)propanoic acid (CAS: 1565560-13-5) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its demonstrated biological activities and synthetic versatility position it as an important compound for future drug development efforts. Continued research into its mechanisms of action and therapeutic potential is warranted to fully exploit its capabilities in addressing unmet medical needs.